Cas no 2231675-35-5 (benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate)

• Product Name: benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate
• CAS No: 2231675-35-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5272341
• Update Time: 2025-07-22

benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate

• Inchi： 1S/C13H18N2O2/c1-13(7-8-15-13)10-14-12(16)17-9-11-5-3-2-4-6-11/h2-6,15H,7-10H2,1H3,(H,14,16)
• InChI Key： YALXWZWQZFKKQV-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC1(C)CCN1

Additional information on benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate

Comprehensive Overview of Benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate (CAS No. 2231675-35-5)

Benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate (CAS No. 2231675-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring structure, is increasingly being explored for its potential applications in drug development and medicinal chemistry. The presence of both carbamate and benzyl functional groups enhances its versatility, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for heterocyclic compounds like Benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate has surged due to their role in designing novel therapeutics. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in treating diseases such as cancer, neurological disorders, and infectious diseases. The compound's CAS No. 2231675-35-5 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

One of the key features of Benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate is its structural stability, which allows for further derivatization. This property is critical for chemists aiming to develop target-specific molecules. The compound's azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can improve the binding affinity of drug candidates to biological targets.

The synthesis of Benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate involves multi-step organic reactions, often starting from readily available precursors. Its carbamate group is particularly noteworthy, as it is a common motif in prodrug design, enabling controlled release of active pharmaceutical ingredients. This aligns with current trends in sustainable chemistry and green synthesis, topics highly relevant to modern researchers.

From an industrial perspective, CAS No. 2231675-35-5 is gaining traction as a high-value intermediate. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical developers. Its compatibility with parallel synthesis techniques further enhances its appeal for high-throughput screening.

In the context of drug discovery, Benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate offers a balance between lipophilicity and water solubility, a crucial factor for optimizing pharmacokinetic properties. This has led to its inclusion in libraries for fragment-based drug design, a popular strategy in modern medicinal chemistry. The compound's molecular weight and polar surface area also make it suitable for crossing biological barriers, a hot topic in blood-brain barrier research.

Environmental and safety considerations are paramount when working with Benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate. While not classified as hazardous, proper handling protocols are essential, aligning with the broader industry focus on laboratory safety and risk assessment. The compound's stability under various conditions is often a subject of inquiry in material safety data sheets (MSDS).

Looking ahead, the potential of Benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate (CAS No. 2231675-35-5) in personalized medicine and combinatorial chemistry is vast. Its modular structure allows for the creation of diverse analogs, addressing the need for structure-activity relationship studies. As the pharmaceutical industry continues to embrace AI-driven drug discovery, compounds like this will play a pivotal role in virtual screening pipelines.

In conclusion, Benzyl N-[(2-methylazetidin-2-yl)methyl]carbamate represents a fascinating intersection of organic synthesis and pharmaceutical innovation. Its unique properties and growing applications position it as a compound to watch in the coming years, particularly as researchers seek to address unmet medical needs through novel chemical entities. The frequent searches for its CAS No. 2231675-35-5 underscore its relevance in contemporary scientific discourse.